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Compound of Interest

Compound Name: OPC-14523 hydrochloride

Cat. No.: B3047852 Get Quote

For researchers, scientists, and drug development professionals, the safe and effective

handling of potent pharmaceutical compounds is paramount. This guide provides essential,

immediate safety and logistical information for OPC-14523 hydrochloride, a serotonin

reuptake inhibitor and sigma receptor agonist. Adherence to these procedures is critical to

ensure personnel safety and maintain experimental integrity.

Chemical and Physical Properties

A summary of the key quantitative data for OPC-14523 hydrochloride is presented below.

Property Value

Molecular Formula C23H28ClN3O2 · HCl[1]

Molecular Weight 450.4 g/mol [1]

Appearance
Solid (Assumed, based on hydrochloride salt

form)

Melting Point
194–196 °C (for a related compound, LN6023

hydrochloride)[2]

Solubility No data available

Occupational Exposure Limits (OEL): A specific OEL for OPC-14523 hydrochloride has not

been established. As a potent pharmaceutical compound, it should be handled with a high
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degree of caution in a controlled environment to minimize exposure.[3][4]

Personal Protective Equipment (PPE)
A comprehensive PPE strategy is mandatory when handling OPC-14523 hydrochloride. The

following equipment should be worn at all times in the laboratory.

Body Protection: A disposable, long-sleeved gown that closes in the back is required.[5] For

operations with a higher risk of contamination, "bunny suit" coveralls offering head-to-toe

protection should be considered.[5] Protective garments made from materials like DuPont™

Tyvek® are recommended for their effectiveness against solid or finished-dose liquid

HPAPIs.[6]

Hand Protection: Double-gloving with nitrile gloves is the minimum requirement. Change

gloves immediately if they become contaminated.

Eye and Face Protection: Safety glasses with side shields are mandatory. For tasks with a

splash hazard, a face shield should also be worn.[5]

Respiratory Protection: Due to the potent nature of the compound and the lack of an

established OEL, respiratory protection is crucial. A powered air-purifying respirator (PAPR)

is recommended, especially when handling the solid compound outside of a containment

system.[3][4] Surgical masks do not provide adequate respiratory protection from drug

exposure.[5]

Foot Protection: Slip-on shoe covers should be worn over laboratory-appropriate footwear.[5]

Operational Plan for Safe Handling
The following step-by-step guidance outlines the safe handling of OPC-14523 hydrochloride
from receipt to disposal.

1. Receiving and Storage:

Upon receipt, visually inspect the container for any signs of damage or leakage.

Store the compound in a clearly labeled, sealed container in a designated, well-ventilated,

and secure area.
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Follow any specific storage temperature requirements provided by the manufacturer.

2. Engineering Controls:

All handling of the solid compound, including weighing and preparing solutions, must be

conducted in a certified chemical fume hood, a glove box, or a similar containment device.[3]

Ensure that the work area is equipped with an eyewash station and a safety shower.

3. Handling and Experimental Procedures:

Before beginning work, ensure all necessary PPE is donned correctly.

When weighing the solid compound, use a disposable weigh boat and handle it with care to

avoid generating dust.

For solution preparation, add the solvent to the solid slowly to prevent splashing.

Clearly label all solutions with the compound name, concentration, date, and your initials.

After handling, decontaminate all surfaces and equipment with an appropriate solvent (e.g.,

70% ethanol), followed by a cleaning agent.

4. Disposal Plan:

All waste materials, including empty containers, used PPE, and contaminated labware, must

be disposed of as hazardous waste.

Place all solid and liquid waste containing OPC-14523 hydrochloride into clearly labeled,

sealed hazardous waste containers.

Follow all institutional and local regulations for the disposal of chemical waste.[7] Do not pour

any waste down the drain.

Emergency Procedures
Skin Contact: Immediately remove contaminated clothing and wash the affected area with

soap and plenty of water for at least 15 minutes. Seek medical attention.[7]
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Eye Contact: Immediately flush the eyes with copious amounts of water for at least 15

minutes, lifting the upper and lower eyelids occasionally. Seek immediate medical attention.

[7]

Inhalation: Move the individual to fresh air. If breathing is difficult, provide oxygen. Seek

immediate medical attention.[7]

Ingestion: Do not induce vomiting. Rinse the mouth with water and seek immediate medical

attention.[7]

Experimental Workflow Diagram
The following diagram illustrates the logical workflow for the safe handling of OPC-14523
hydrochloride.
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Caption: Workflow for Safe Handling of OPC-14523 Hydrochloride.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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